Cas no 155661-02-2 (Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecen-1-yl]-21-methyl-)

• Product Name: Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecen-1-yl]-21-methyl-
• CAS No: 155661-02-2
• MF: C₄₀H₇₉NO₃
• MW: 622.060173273087
• CID: 226255
• Update Time: 2024-03-01

Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecen-1-yl]-21-methyl- Chemical and Physical Properties

Names and Identifiers

• Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecen-1-yl]-21-methyl-
• Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecenyl]-21-methyl-(9CI)
• Docosanamide,N-[2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecenyl]-21-methyl-,[R-[R*,S*-(E)]]-
• Oceanapin B

• Inchi： 1S/C40H79NO3/c1-36(2)31-27-23-19-15-12-10-8-6-5-7-9-11-13-18-22-26-30-34-40(44)41-38(35-42)39(43)33-29-25-21-17-14-16-20-24-28-32-37(3)4/h29,33,36-39,42-43H,5-28,30-32,34-35H2,1-4H3,(H,41,44)/b33-29+/t38-,39+/m0/s1
• InChI Key： YCQRFGFDYJPLCQ-FZYMIUGUSA-N
• SMILES： C(N[C@@H](CO)[C@H](O)/C=C/CCCCCCCCCC(C)C)(=O)CCCCCCCCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 621.60637

Experimental Properties

• PSA: 69.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides